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Compound of Interest

Compound Name: 2-Iodomelatonin

Cat. No.: B1662258 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 2-Iodomelatonin. The following procedures are

designed to ensure the safe handling, use, and disposal of this potent melatonin receptor

agonist.

Immediate Safety and Handling Precautions
While some safety data sheets for related compounds like melatonin may classify them as non-

hazardous, 2-Iodomelatonin is a highly potent physiological substance and should be handled

with the care required for hazardous materials. Another related compound, 6-hydroxy

Melatonin, is suspected of causing cancer and is harmful if swallowed.[1] Therefore, a

conservative approach to safety is essential.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is required to minimize

exposure. This includes protection for the eyes, face, hands, and body.

Eye and Face Protection: At a minimum, safety glasses with side shields are required.[2] For

tasks with a splash hazard, such as preparing stock solutions, chemical safety goggles and a

face shield should be worn.[2]

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[2] Given the potent nature of 2-Iodomelatonin, double gloving is recommended,

especially during weighing and solution preparation. Gloves should be changed immediately

if they become contaminated, torn, or punctured.
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Body Protection: A laboratory coat is mandatory. For procedures with a higher risk of

contamination, a disposable gown made of a low-permeability fabric is recommended.

Respiratory Protection: While not typically required for handling small quantities in a well-

ventilated area, a NIOSH-approved respirator may be necessary if there is a risk of

generating dust or aerosols.

Quantitative Data Summary
Specific occupational exposure limits for 2-Iodomelatonin have not been established. The

following table provides relevant data for the compound and general safety thresholds.

Parameter Value Source

Molecular Weight 358.18 g/mol

CAS Number 93515-00-5

Solubility
Soluble to 100 mM in DMSO

and ethanol

Storage Temperature -20°C

Biological Activity (Ki) 28 pM for MT1 receptor

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps for safely preparing a stock solution of 2-Iodomelatonin.

Materials:

2-Iodomelatonin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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Fume hood or ventilated enclosure

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Preparation: Don all required PPE (lab coat, double gloves, safety goggles). Perform all

manipulations within a fume hood or other suitable ventilated enclosure.

Weighing: Carefully weigh the desired amount of 2-Iodomelatonin powder on an analytical

balance. For a 10 mM solution, this would be approximately 3.58 mg per 1 mL of DMSO.

Solubilization: Add the appropriate volume of DMSO to the vial containing the 2-
Iodomelatonin powder.

Mixing: Tightly cap the vial and vortex until the solid is completely dissolved.

Storage: Store the stock solution at -20°C in a tightly sealed, clearly labeled container. Stock

solutions in DMSO are stable for up to 1 month at -20°C and up to 6 months at -80°C.

Visualizing Workflows and Pathways
To further clarify procedures and the biological context of 2-Iodomelatonin, the following

diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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